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Compound of Interest

Compound Name: Sodium ethyl sulfate

Cat. No.: B027447 Get Quote

Sodium Ethyl Sulfate: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

sodium ethyl sulfate. It includes a summary of its quantitative data, detailed experimental

protocols for its synthesis, and visualizations of the synthetic pathways.

Introduction
Sodium ethyl sulfate (CAS 546-74-7), also known as sodium sulfovinate, is the sodium salt of

ethyl hydrogen sulfate.[1][2] It is a metabolite of ethanol and is used as a biomarker for recent

alcohol consumption.[3][4] In various industrial and laboratory settings, it functions as a

surfactant, wetting agent, emulsifier, and a reagent in organic synthesis.[5][6][7] This document

serves as a comprehensive resource on its fundamental properties.

Physical and Chemical Properties
Sodium ethyl sulfate is a white to off-white, hygroscopic crystalline solid.[2][4][7] It is known to

be an anionic surfactant with excellent wetting and penetrating properties.[5] The compound is

generally stable but is incompatible with strong oxidizing agents.[5]
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Quantitative Data Summary
The following table summarizes the key quantitative physical and chemical properties of

sodium ethyl sulfate.

Property Value Source(s)

Molecular Formula C₂H₅NaO₄S [1][2][3][4][8]

Molecular Weight 148.11 g/mol [1][2][3][4][8]

Appearance
White to off-white powder or

crystals
[4][7][8]

Melting Point 148-149°C[5] [4][5][6][9]

170-172°C[6]

>160°C (decomposes)[4]

Monohydrate: 86-90°C[9]

Density 1.12 g/mL at 20°C [5]

Water Solubility Soluble[5] [2][4][5][6]

>=10 g/100 mL at 20°C[5]

Soluble in 0.7 parts water[2]

Solubility in other solvents

Methanol (Slightly)[4][6],

DMSO (Soluble)[5], Alcohol

(Soluble)[2][10]

[2][4][5][6][10]

Vapor Pressure 1.2 Pa at 20°C [5]

pH Neutral [5]

Purity ≥98% [4][8]

Chemical Properties and Reactivity
Stability: Sodium ethyl sulfate is generally stable under standard conditions.[5] The product is

stable if stored and handled as prescribed.[11] It is, however, hygroscopic and should be stored
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in a well-closed container.[2][4] Long-term storage is recommended at 4°C under an inert gas.

[4] Hydrolysis of organic sulfate esters can be accelerated under acidic conditions.[12]

Reactivity: Sodium ethyl sulfate is incompatible with strong oxidizing agents.[5] The

esterification reaction to form its precursor, ethyl hydrogen sulfate, is exothermic and requires

careful temperature control to prevent side reactions like the formation of diethyl ether.[12][13]

Experimental Protocols
Synthesis of Sodium Ethyl Sulfate
A common method for the preparation of sodium ethyl sulfate involves a two-step process:

the formation of ethyl hydrogen sulfate from ethanol and sulfuric acid, followed by

neutralization.[12][14]

Method 1: Synthesis via Calcium Salt Intermediate

This method involves the reaction of ethanol with sulfuric acid, followed by treatment with

calcium carbonate and subsequent reaction with sodium carbonate.[12][14]

Step 1: Formation of Ethyl Hydrogen Sulfate:

In a round-bottomed flask, slowly add 16 mL of concentrated sulfuric acid to 40 mL of

rectified spirit (ethanol).

The mixture is boiled under reflux. Careful temperature control is necessary to prevent the

formation of diethyl ether, which occurs at temperatures above 140°C.[12][13]

Step 2: Formation of Calcium Ethyl Sulfate:

After cooling the reaction mixture, an excess of calcium carbonate is added. This converts

the ethyl hydrogen sulfate to the soluble calcium ethyl sulfate, while the excess sulfuric

acid is removed as insoluble calcium sulfate.

The mixture is filtered to separate the insoluble calcium sulfate.

Step 3: Formation of Sodium Ethyl Sulfate:
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The aqueous filtrate containing calcium ethyl sulfate is treated with a sufficient amount of

sodium carbonate solution to precipitate calcium carbonate.

The solution is filtered to remove the precipitated calcium carbonate.

The resulting solution of sodium ethyl sulfate can be concentrated on a water bath and

cooled to allow for crystallization.[14]

Method 2: Direct Neutralization

An alternative approach involves the direct neutralization of the ethyl hydrogen sulfate solution

with a sodium base.

Ethyl hydrogen sulfate is prepared as described in Step 1 of Method 1.

The resulting solution is neutralized with anhydrous sodium carbonate. Care must be taken

due to the evolution of carbon dioxide.[14]

Visualizations
The following diagrams illustrate the key experimental workflow for the synthesis of sodium
ethyl sulfate.
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Sodium Carbonate
Aqueous Filtrate Filtration 2
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Click to download full resolution via product page

Caption: Workflow for the synthesis of sodium ethyl sulfate via a calcium salt intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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